Cas no 628711-58-0 (1-Methyl-1H-indole-4-carbonitrile)
628711-58-0 structure
Product Name:1-Methyl-1H-indole-4-carbonitrile
CAS No:628711-58-0
MF:C10H8N2
MW:156.183921813965
MDL:MFCD08690265
CID:501649
PubChem ID:22391592
Update Time:2025-04-19
1-Methyl-1H-indole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-1H-indole-4-carbonitrile
- 1H-Indole-4-carbonitrile,1-methyl-
- 1-methylindole-4-carbonitrile
- AKOS000321481
- AS-8589
- 1-METHYL-1H-INDOL-4-YL CYANIDE
- DTXSID90625382
- 1-METHYL-1H-INDOLE-4-CARBONITRILE 97
- MFCD08690265
- FT-0679053
- SCHEMBL506644
- CS-0204958
- 628711-58-0
- CHEBI:194879
- DYOVHBKIEBCIIE-UHFFFAOYSA-N
- ALBB-005009
- STK501530
- DB-073211
- G72757
-
- MDL： MFCD08690265
- Inchi： 1S/C10H8N2/c1-12-6-5-9-8(7-11)3-2-4-10(9)12/h2-6H,1H3
- InChI Key： DYOVHBKIEBCIIE-UHFFFAOYSA-N
- SMILES： N1(C)C=CC2C(C#N)=CC=CC1=2
Computed Properties
- Exact Mass: 156.06900
- Monoisotopic Mass: 156.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.091
- Melting Point: 41-43.5
- Boiling Point: 327.753°C at 760 mmHg
- Flash Point: 152.02°C
- Refractive Index: 1.604
- PSA: 28.72000
- LogP: 2.04998
1-Methyl-1H-indole-4-carbonitrile Security Information
- Hazard Statement： Harmful
- HazardClass：IRRITANT
1-Methyl-1H-indole-4-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Methyl-1H-indole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115715-1g |
1-methyl-1H-indole-4-carbonitrile |
628711-58-0 | 95% | 1g |
$212 | 2021-08-06 | |
| Chemenu | CM115715-5g |
1-methyl-1H-indole-4-carbonitrile |
628711-58-0 | 95% | 5g |
$423 | 2021-08-06 | |
| Chemenu | CM115715-10g |
1-methyl-1H-indole-4-carbonitrile |
628711-58-0 | 95% | 10g |
$529 | 2021-08-06 | |
| Chemenu | CM115715-25g |
1-methyl-1H-indole-4-carbonitrile |
628711-58-0 | 95% | 25g |
$953 | 2021-08-06 | |
| Alichem | A199009868-5g |
1-Methyl-1H-indole-4-carbonitrile |
628711-58-0 | 95% | 5g |
$444.00 | 2023-09-01 | |
| Alichem | A199009868-10g |
1-Methyl-1H-indole-4-carbonitrile |
628711-58-0 | 95% | 10g |
$617.16 | 2023-09-01 | |
| Alichem | A199009868-25g |
1-Methyl-1H-indole-4-carbonitrile |
628711-58-0 | 95% | 25g |
$1050.00 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 036818-500mg |
1-Methyl-1H-indole-4-carbonitrile |
628711-58-0 | 500mg |
925.0CNY | 2021-07-06 | ||
| TRC | M589570-10mg |
1-methyl-1H-indole-4-carbonitrile |
628711-58-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M589570-50mg |
1-methyl-1H-indole-4-carbonitrile |
628711-58-0 | 50mg |
$ 65.00 | 2022-06-03 |
1-Methyl-1H-indole-4-carbonitrile Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
628711-58-0 (1-Methyl-1H-indole-4-carbonitrile) Related Products
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- 101021-41-4(7H-Dibenzo[c,g]carbazole,5,7,9-trimethyl-)
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- 89369-27-7(9H-Carbazole-4-carbonitrile, 9-methyl-)
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